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Compound of Interest

Compound Name: AZD-1305

Cat. No.: B605743

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
AZD-1305, an experimental drug candidate. The following procedural guidance is based on
general laboratory safety protocols and the known hazard classifications of AZD-1305, as a
specific Safety Data Sheet (SDS) was not located in the available resources.

Hazard Profile of AZD-1305
Based on available information, AZD-1305 is classified with the following hazards:

e GHSO06: Toxic: This indicates that the substance can cause death or serious health effects if
swallowed, inhaled, or in contact with skin.

o GHSO08: Health hazard: This indicates the substance may cause or is suspected of causing
serious health effects.

The associated hazard statements are:

e H301: Toxic if swallowed.

e H373: May cause damage to organs through prolonged or repeated exposure.
The precautionary statement for disposal is:

o P501: Dispose of contents/container in accordance with local/regional/national/international
regulations.
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Due to its toxicity, AZD-1305 must be handled and disposed of as hazardous chemical waste.
Under no circumstances should it be disposed of down the drain or in regular trash.

Quantitative Data Summary

No specific quantitative data for the disposal of AZD-1305 (e.g., concentration limits for
neutralization) is available. The disposal procedure should be guided by the qualitative hazard

assessment.
Parameter Value Source
) GHSO06 (Toxic), GHS08 (Health
GHS Hazard Pictograms [1]

hazard)

H301 (Toxic if swallowed),
H373 (May cause damage to

Hazard Statements [1]
organs through prolonged or

repeated exposure)

Disposal Precautionary
P501 [1]
Statement

Experimental Protocols: Step-by-Step Disposal
Procedure

This protocol outlines the necessary steps for the safe disposal of AZD-1305 waste.

1. Personal Protective Equipment (PPE) and Safety Precautions:

Always wear appropriate PPE, including a lab coat, safety goggles, and chemical-resistant
gloves, when handling AZD-1305 and its waste.

Conduct all handling and disposal preparations within a certified chemical fume hood to
avoid inhalation of any dust or aerosols.

Avoid generating dust when handling the solid form of AZD-1305.

N

. Waste Segregation and Collection:
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e Solid Waste:

o Collect solid AZD-1305 waste, including contaminated personal protective equipment
(e.g., gloves, weighing paper), in a dedicated, clearly labeled, and sealable hazardous
waste container.

o The container must be compatible with the chemical waste. A high-density polyethylene
(HDPE) container is generally suitable.

e Liquid Waste:

o Collect solutions containing AZD-1305 in a dedicated, clearly labeled, and sealable
hazardous waste container.

o Do not mix AZD-1305 waste with other types of chemical waste, such as solvents or
acids, unless explicitly permitted by your institution's Environmental Health and Safety
(EHS) department. Incompatible wastes can react dangerously.[2]

e Sharps Waste:

o Any sharps (e.g., needles, syringes, contaminated glassware) contaminated with AZD-
1305 must be disposed of in a designated sharps container for hazardous chemical waste.

[3]
3. Labeling of Waste Containers:
o Properly label all waste containers with the following information:

The words "Hazardous Waste"

[¢]

The full chemical name: "AZD-1305"

[¢]

[e]

The specific hazards (e.g., "Toxic")

The accumulation start date

o

[¢]

The name and contact information of the generating laboratory or researcher
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4. Storage of Hazardous Waste:

o Store the sealed hazardous waste containers in a designated Satellite Accumulation Area
(SAA) within the laboratory.[2]

e The SAA must be under the control of the laboratory personnel and away from general
traffic.

e Ensure secondary containment is used to prevent the spread of material in case of a leak.[4]

e Do not accumulate more than 55 gallons of hazardous waste or 1 quart of acutely hazardous
waste at any one time.[5]

5. Disposal of Empty Containers:
o Empty containers that held AZD-1305 must be triple-rinsed with a suitable solvent.[4][5]

o The first rinsate must be collected and disposed of as hazardous liquid waste. Subsequent
rinses may be permissible for drain disposal depending on local regulations and the solvent
used; consult your institution's EHS for guidance.[6]

 Atfter triple-rinsing, deface the original label on the container before disposing of it as regular
laboratory glass or plastic waste, as per your institution's policy.[4]

6. Final Disposal:

» Contact your institution's Environmental Health and Safety (EHS) department to arrange for
the pickup and disposal of the hazardous waste.

» Do not attempt to treat or neutralize the AZD-1305 waste unless you have a specific,
approved protocol from your EHS department.

Mandatory Visualization
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Caption: Workflow for the proper disposal of AZD-1305 hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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